Cas no 7404-41-3 ( )

• Product name: &nbsp
• CAS No: 7404-41-3
• MF: C₂₆H₃₆N₂O₈
• MW: 504.57300
• CID: 978962
• PubChem ID: 345731

  Chemical and Physical Properties

Names and Identifiers

• (5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methanol,2,3,4,5-tetrahydroxyhexanoic acid
• (5-ethenyl-1-azabicyclo[2.2.2]octan-2-yl)-(6-methoxyquinolin-4-yl)methanol
• 2,3,4,5-tetrahydroxyhexanoic acid
• AC1L83EN
• NSC403485
• NSC-403485
• 7404-41-3
• (5-ethenyl-1-azabicyclo[2.2.2]octan-7-yl)-(6-methoxyquinolin-4-yl)methanol;2,3,4,5-tetrahydroxyhexanoic acid
• 6'-Methoxycinchonan-9-ol--6-deoxyhexonic acid (1/1)
• DTXSID10323277
•  

• Inchi： InChI=1S/C20H24N2O2.C6H12O6/c1-3-13-12-22-9-7-14(13)10-19(22)20(23)16-6-8-21-18-5-4-15(24-2)11-17(16)18;1-2(7)3(8)4(9)5(10)6(11)12/h3-6,8,11,13-14,19-20,23H,1,7,9-10,12H2,2H3;2-5,7-10H,1H3,(H,11,12)
• InChI Key： QBHCLZQYTUDDFS-UHFFFAOYSA-N
• SMILES： CC(C(C(C(C(=O)O)O)O)O)O.COC1=CC2=C(C=CN=C2C=C1)C(C3CC4CCN3CC4C=C)O

Computed Properties

• Exact Mass: 504.24700
• Monoisotopic Mass: 504.247
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 615
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 164Ų

Experimental Properties

• Boiling Point: 495.9°C at 760 mmHg
• Flash Point: 253.7°C
• PSA: 163.81000
• LogP: 0.64560